Cas no 1509116-00-0 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal
• CAS No: 1509116-00-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6216574
• PubChem ID: 83687573
• Update Time: 2025-05-22

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal
• EN300-1805386
• 1509116-00-0

• Inchi： 1S/C12H14O3/c1-12(2,8-13)9-3-4-10-11(7-9)15-6-5-14-10/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： CPGXTWOIYDIZIN-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C=O)(C)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal

2-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanal: A Comprehensive Overview

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal, also known by its CAS number 1509116-00-0, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of aldehydes and features a benzodioxin ring system with a methyl group substitution. The benzodioxin moiety is particularly interesting as it contributes to the compound's stability and reactivity, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its electronic properties and molecular interactions.

In terms of applications, benzodioxin derivatives like this compound have shown promise in the pharmaceutical industry. They are being explored as potential leads for drug development due to their ability to interact with specific biological targets. For instance, recent research has highlighted the compound's potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its role in treating conditions such as arthritis and other inflammatory diseases.

Beyond pharmaceuticals, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal has also found applications in the fragrance industry. Its unique aroma profile makes it a valuable ingredient in perfumes and personal care products. Researchers have investigated its olfactory properties and compared them with those of similar compounds. The results indicate that this compound offers a distinct sensory experience, making it a desirable addition to fragrance formulations.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-toxicity of chemicals like benzodioxin derivatives becomes crucial. Recent studies have assessed its degradation pathways under various environmental conditions. The findings suggest that the compound exhibits moderate biodegradability, but further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal (CAS No: 1509116-00-0) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in various sectors.